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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300

Disclaimer: Direct experimental data for 4,5-dimethyldecanal is not readily available in the
current scientific literature. This guide has been compiled by extrapolating from data on
analogous compounds, such as 4,8-dimethyldecanal, and applying fundamental principles of
organic chemistry. The experimental protocols and quantitative data presented are illustrative
and based on established methodologies for similar molecules.

Introduction to 4,5-Dimethyldecanal and its Isomers

4,5-Dimethyldecanal is a branched-chain aliphatic aldehyde with the molecular formula
C12H240.[1][2][3][4] Its structure consists of a ten-carbon chain (decanal) with methyl groups at
the 4th and 5th positions. The presence of chiral centers in its structure gives rise to multiple
stereoisomers. Understanding the specific properties and synthesis of each isomer is crucial for
applications in fields such as chemical ecology, where stereochemistry often dictates biological
activity, as seen in the case of the insect pheromone 4,8-dimethyldecanal.[5][6][7]

Isomers are molecules that have the same molecular formula but different arrangements of
atoms. They can be broadly categorized into constitutional isomers and stereocisomers.[8]

o Constitutional Isomers: These isomers have the same molecular formula but different
connectivity of atoms. For C12H240, numerous constitutional isomers exist, including other
isomeric aldehydes, ketones, cyclic ethers, and unsaturated alcohols.

o Stereoisomers: These isomers have the same molecular formula and connectivity but differ
in the three-dimensional arrangement of their atoms. Stereoisomers of 4,5-dimethyldecanal
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arise from the presence of two chiral centers at positions 4 and 5.

Stereoisomers of 4,5-Dimethyldecanal

The structure of 4,5-dimethyldecanal possesses two chiral centers (stereocenters) at carbons
4 and 5. The number of possible stereoisomers can be determined by the 2" rule, where 'n' is
the number of chiral centers. In this case, with n=2, there are 22 = 4 possible stereoisomers.
These stereoisomers exist as two pairs of enantiomers.

The four stereoisomers are:

(4R, 5R)-4,5-dimethyldecanal

(4S, 5S)-4,5-dimethyldecanal

(4R, 5S)-4,5-dimethyldecanal

(4S, 5R)-4,5-dimethyldecanal

Enantiomers are non-superimposable mirror images of each other. The pairs of enantiomers for
4,5-dimethyldecanal are:

e (4R, 5R) and (4S, 5S)
e (4R, 5S) and (4S, 5R)

Diastereomers are stereoisomers that are not mirror images of each other. For example, (4R,
5R)-4,5-dimethyldecanal is a diastereomer of (4R, 5S)-4,5-dimethyldecanal and (4S,
5R)-4,5-dimethyldecanal.

Visualization of Stereoisomer Relationships
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Stereoisomeric relationships of 4,5-dimethyldecanal.

Quantitative Data (lllustrative)

The following table summarizes expected, but not experimentally confirmed, physical and
spectroscopic data for the isomers of 4,5-dimethyldecanal, based on known values for similar
C12 aldehydes.
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Property (4R, 5R) (4S, 5S) (4R, 5S) (4S, 5R)
Molecular Weight
184.32 184.32 184.32 184.32
(g/mol)
Boiling Point (°C
~235 ~235 ~235 ~235
at 760 mmHg)
Density (g/cm?3) ~0.82 ~0.82 ~0.82 ~0.82
Refractive Index ~1.427 ~1.427 ~1.427 ~1.427
Optical Rotation N ) ) )
Positive Negative Varies Varies
[a]D
0 ~9.7 (t, 1H, 0 ~9.7 (t, 1H, 0 ~9.7 (t, 1H, 0 ~9.7 (t, 1H,
CHO), ~2.4 (m, CHO), ~2.4 (m, CHO), ~2.4 (m, CHO), ~2.4 (m,
1H NMR (ppm,
coCly) 2H, CH2CHO), 2H, CH2CHO), 2H, CH2CHO), 2H, CH2CHO),
3
0.8-1.6 (m, 0.8-1.6 (m, 0.8-1.6 (m, 0.8-1.6 (m,
remaining H) remaining H) remaining H) remaining H)
6 ~203 (CHO), 6 ~203 (CHO), 0 ~203 (CHO), 0 ~203 (CHO),

13C NMR (ppm,
CDCI3)

~44 (CH2CHO),

various signals in

~44 (CH2CHO),

various signals in

~44 (CH2CHO),

various signals in

~44 (CH2CHO),

various signals in

the aliphatic the aliphatic the aliphatic the aliphatic
region region region region
~2920 (C-H), ~2920 (C-H), ~2920 (C-H), ~2920 (C-H),

R (cm-1) ~2720 (aldehydic  ~2720 (aldehydic = ~2720 (aldehydic = ~2720 (aldehydic
C-H), ~1730 C-H), ~1730 C-H), ~1730 C-H), ~1730
(C=0) (C=0) (C=0) (C=0)

Potential Synthesis and Experimental Protocols

The synthesis of specific stereoisomers of 4,5-dimethyldecanal would likely involve a

stereoselective approach, starting from chiral precursors. A plausible retrosynthetic analysis

suggests disconnection at the C5-C6 bond, allowing for the coupling of two chiral fragments.

An illustrative synthetic workflow is presented below.

Proposed Synthetic Workflow
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Proposed synthetic workflow for a 4,5-dimethyldecanal isomer.

Detailed Experimental Protocol (lllustrative)

This protocol is adapted from the synthesis of 4,8-dimethyldecanal and is presented as a
general guideline.[5][6]

Step 1: Synthesis of a Chiral Grignard Reagent (e.g., from (S)-2-methyl-1-bromobutane)

e To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, add magnesium turnings (1.2 eq) and a crystal of iodine in dry
tetrahydrofuran (THF).

e Add a solution of (S)-2-methyl-1-bromobutane (1.0 eq) in dry THF dropwise to initiate the
reaction.

e Once the reaction has started, add the remaining bromide solution at a rate that maintains a
gentle reflux.

 After the addition is complete, stir the mixture at room temperature for 1 hour to ensure
complete formation of the Grignard reagent.

Step 2: Coupling Reaction with a Chiral Epoxide

e In a separate flask, dissolve a suitable chiral epoxide (e.g., (R)-1,2-epoxyhexane) (1.0 eq) in
dry THF,

e Cool the epoxide solution to -78 °C in a dry ice/acetone bath.
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e Add a catalytic amount of a copper salt, such as lithium tetrachlorocuprate(ll) (Li2zCuCla)
(0.05 €eq).

o Slowly add the prepared Grignard reagent to the cooled epoxide solution via a cannula.
» Allow the reaction mixture to warm slowly to room temperature and stir overnight.

e Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with diethyl ether (3x).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to yield the crude alcohol intermediate.

Step 3: Oxidation to the Aldehyde

Dissolve the alcohol intermediate from the previous step in dichloromethane (DCM).
e Add pyridinium chlorochromate (PCC) (1.5 eq) in one portion.

 Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by thin-layer
chromatography (TLC).

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

o Concentrate the filtrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl
acetate gradient) to afford the desired 4,5-dimethyldecanal isomer.

Potential Biological Activity

While the specific biological activity of 4,5-dimethyldecanal is uncharacterized, aldehydes with
similar structures are known to have various biological roles.
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e Pheromones: As seen with the structurally related 4,8-dimethyldecanal, which acts as an
aggregation pheromone for flour beetles, it is plausible that isomers of 4,5-dimethyldecanal
could have pheromonal or kairomonal activity in certain insect species.[5][6][7]

o Antimicrobial Activity: Some long-chain aldehydes, such as dodecanal and pentadecanal,
have demonstrated antimicrobial and antifungal properties.[9][10] The isomers of 4,5-
dimethyldecanal could potentially exhibit similar activities.

e Flavor and Fragrance: Many aldehydes are used as flavoring agents and fragrance
components in the food and cosmetic industries.[1] The specific odor profile of each 4,5-
dimethyldecanal isomer would likely be distinct.

Further research, including synthesis of the individual stereoisomers and subsequent
bioassays, would be necessary to elucidate the specific biological functions of 4,5-
dimethyldecanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 10. Antimicrobial activity evaluation of pure compounds obtained from Pseudoalteromonas
haloplanktis against Listeria monocytogenes: Preliminary results - PMC
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of 4,5-
Dimethyldecanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15416300#isomers-of-4-5-dimethyldecanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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